Cas no 2728709-99-5 ((3S)-3-(methanesulfonylmethyl)morpholine)

(3S)-3-(methanesulfonylmethyl)morpholine structure
2728709-99-5 structure
Product Name:(3S)-3-(methanesulfonylmethyl)morpholine
CAS No:2728709-99-5
MF:C6H13NO3S
MW:179.237320661545
MDL:MFCD34562092
CID:5654007
PubChem ID:165587940
Update Time:2023-09-20

(3S)-3-(methanesulfonylmethyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 2728709-99-5
    • (3S)-3-(methanesulfonylmethyl)morpholine
    • EN300-28258483
    • MDL: MFCD34562092
    • Inchi: 1S/C6H13NO3S/c1-11(8,9)5-6-4-10-3-2-7-6/h6-7H,2-5H2,1H3/t6-/m0/s1
    • InChI Key: BUQUYJJBPSPYPH-LURJTMIESA-N
    • SMILES: S(C)(C[C@@H]1COCCN1)(=O)=O

Computed Properties

  • Exact Mass: 179.06161445g/mol
  • Monoisotopic Mass: 179.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 63.8Ų

(3S)-3-(methanesulfonylmethyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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